Cas no 1807024-17-4 (Methyl 3-bromo-5-cyano-4-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-bromo-5-cyano-4-(trifluoromethyl)benzoate
• CAS No: 1807024-17-4
• MF: C₁₀H₅BrF₃NO₂
• MW: 308.051412343979
• CID: 4954479
• Update Time: 2025-05-23

Methyl 3-bromo-5-cyano-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-cyano-4-(trifluoromethyl)benzoate

• Inchi： 1S/C10H5BrF3NO2/c1-17-9(16)5-2-6(4-15)8(7(11)3-5)10(12,13)14/h2-3H,1H3
• InChI Key： YVURACQNYHRAJM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CC(C#N)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-bromo-5-cyano-4-(trifluoromethyl)benzoate

Methyl 3-bromo-5-cyano-4-(trifluoromethyl)benzoate (CAS No. 1807024-17-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-bromo-5-cyano-4-(trifluoromethyl)benzoate, identified by its CAS number 1807024-17-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This benzoate derivative features a unique structural configuration, incorporating both bromine and cyano substituents alongside a trifluoromethyl group, making it a versatile intermediate in the synthesis of various bioactive molecules.

The compound's molecular structure, characterized by its aromatic ring system, offers multiple sites for functionalization, which is highly valuable in medicinal chemistry. The presence of a trifluoromethyl group enhances the lipophilicity and metabolic stability of the resulting drug candidates, a critical factor in optimizing pharmacokinetic profiles. Additionally, the cyano group introduces a polar moiety that can influence solubility and binding interactions with biological targets.

In recent years, the demand for novel pharmaceutical agents has driven extensive research into the development of efficient synthetic routes for such intermediates. Methyl 3-bromo-5-cyano-4-(trifluoromethyl)benzoate has emerged as a crucial building block in the synthesis of small-molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Its versatility allows for the rapid assembly of complex scaffolds through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in cellular signaling pathways, and their dysregulation is often associated with diseases like cancer. Researchers have leveraged the structural features of Methyl 3-bromo-5-cyano-4-(trifluoromethyl)benzoate to design potent inhibitors that selectively target specific kinases. For instance, modifications at the benzoate core have been shown to improve binding affinity and reduce off-target effects, contributing to more effective drug candidates.

The trifluoromethyl group, in particular, has been extensively studied for its ability to modulate drug properties. It enhances binding to biological targets by increasing hydrophobic interactions and reduces metabolic degradation by stabilizing the electronic environment around reactive centers. This feature has been exploited in the design of next-generation antiviral and antibacterial agents, where maintaining bioactivity under physiological conditions is paramount.

Furthermore, the bromine substituent provides a handle for further functionalization through nucleophilic aromatic substitution or metal-catalyzed reactions. This flexibility allows chemists to tailor the compound's properties for specific applications, such as prodrugs or bioconjugates. The cyano group also serves as a versatile precursor for other functional moieties, including carboxamides or amides, which are common pharmacophores in drug discovery.

The synthesis of Methyl 3-bromo-5-cyano-4-(trifluoromethyl)benzoate typically involves multi-step organic transformations starting from commercially available aromatic precursors. Advanced synthetic methodologies, including flow chemistry and microwave-assisted reactions, have been employed to improve yield and scalability. These approaches align with the growing emphasis on sustainable and efficient chemical processes in pharmaceutical manufacturing.

Recent advances in computational chemistry have further enhanced the utility of this compound by enabling rapid virtual screening and molecular docking studies. By integrating machine learning algorithms with experimental data, researchers can predict optimal synthetic routes and predict binding affinities with high accuracy. This synergy between experimental chemistry and computational modeling has accelerated the discovery pipeline for new therapeutic agents derived from Methyl 3-bromo-5-cyano-4-(trifluoromethyl)benzoate.

The compound's significance extends beyond academic research; it has found practical applications in industrial settings where high-throughput screening is employed to identify lead compounds for drug development. Its well-documented synthetic protocols and favorable physicochemical properties make it an attractive choice for pharmaceutical companies seeking reliable intermediates for preclinical studies.

In conclusion, Methyl 3-bromo-5-cyano-4-(trifluoromethyl)benzoate (CAS No. 1807024-17-4) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features enable diverse functionalization strategies, making it indispensable in the development of novel therapeutic agents. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of medicinal chemistry innovation.